Cas no 410086-27-0 (7-fluoroisoquinolin-1-ol)

• Product Name: 7-fluoroisoquinolin-1-ol
• CAS No: 410086-27-0
• MF: C₉H₆FNO
• MW: 163.148445606232
• MDL: MFCD11847593
• CID: 839025
• PubChem ID: 22250122
• Update Time: 2025-11-07

7-fluoroisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1(2H)-Isoquinolinone
• 1(2H)-Isoquinolinone, 7-fluoro-
• 1(2H)-Isoquinolinone,7-fluoro-(9CI)
• 7-FLUORO-1-HYDROXYISOQUINOLINE
• 7-fluoro-2H-isoquinolin-1-one
• 7-fluoroisoquinolin-1-ol
• 7-fluoroisoquinolin-1(2H)-one
• KB-146583
• SureCN1536413
• SCHEMBL1536413
• EN300-112579
• AS-38993
• 7-fluoro-1,2-dihydroisoquinolin-1-one
• DTXSID80623857
• Z1255366957
• AKOS017515727
• CS-0197213
• FUOKJYPVIFOPQF-UHFFFAOYSA-N
• 7-Fluoroisoquinolin-1-ol, 7-Fluoro-1-hydroxy-2-azanaphthalene
• MFCD11847593
• AKOS022142361
• F8888-7786
• F18878
• DB-267140
• 410086-27-0
• SCHEMBL12053800

• MDL： MFCD11847593
• Inchi： 1S/C9H6FNO/c10-7-2-1-6-3-4-11-9(12)8(6)5-7/h1-5H,(H,11,12)
• InChI Key： FUOKJYPVIFOPQF-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=CNC(C=2C=1)=O

Computed Properties

• Exact Mass: 163.043341977g/mol
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.291

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-fluoroisoquinolin-1-ol

7-Fluoroisoquinolin-1-ol (CAS No. 410086-27-0): A Comprehensive Overview in Modern Chemical Biology

7-fluoroisoquinolin-1-ol, identified by its CAS number 410086-27-0, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom at the 7-position of the isoquinoline scaffold imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The isoquinoline core is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactivities ranging from antimicrobial to anticancer effects. The introduction of a fluorine substituent at the 7-position enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Recent studies have highlighted the importance of fluorinated isoquinolines in developing targeted therapies, particularly in oncology and neurology.

In the context of contemporary research, 7-fluoroisoquinolin-1-ol has been explored for its potential in modulating enzyme activity and receptor binding. For instance, studies have demonstrated its interaction with serine/threonine kinases, which are pivotal in cell signaling pathways associated with cancer progression. The fluorine atom's electron-withdrawing effect can fine-tune the electronic properties of the molecule, influencing its reactivity and biological efficacy.

One of the most compelling aspects of 7-fluoroisoquinolin-1-ol is its versatility as a building block for more complex derivatives. Researchers have synthesized various analogs by modifying other positions on the isoquinoline ring or incorporating additional functional groups. These derivatives have shown promise in preclinical studies, particularly in targeting specific disease pathways. For example, modifications at the 3-position or 5-position have led to compounds with enhanced selectivity for certain kinases or improved solubility profiles.

The synthesis of 7-fluoroisoquinolin-1-ol involves multi-step organic transformations, typically starting from readily available precursors such as benzaldehyde derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. These synthetic routes underscore the compound's synthetic accessibility, which is crucial for large-scale production and further derivatization.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 7-fluoroisoquinolin-1-ol to biological targets. These studies have provided insights into how the fluorine substituent influences interactions with proteins, guiding the design of more potent and selective inhibitors. Additionally, quantum mechanical calculations have been used to predict the electronic structure and reactivity of the molecule, aiding in rational drug design.

The pharmacokinetic properties of 7-fluoroisoquinolin-1-ol are another area of active investigation. Studies have focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance therapeutic efficacy. For instance, modifications aimed at improving oral bioavailability have been explored using prodrug strategies or by altering solubility through functional group changes.

In conclusion, 7-fluoroisoquinolin-1-ol (CAS No. 410086-27-0) stands out as a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, the future prospects for this compound remain highly exciting and impactful.